4'-Chloroacetophenone-d7

• Molecular Formula: C8H7ClO
• Molecular Weight: 161.63 g/mol
• InChI: InChI=1S/C8H7ClO/c1-6(10)7-2-4-8(9)5-3-7/h2-5H,1H3/i1D3,2D,3D,4D,5D
• InChIKey: BUZYGTVTZYSBCU-AAYPNNLASA-N

4'-Chloroacetophenone-d7: Technical Baseline for Deuterated Internal Standard Procurement

4'-Chloroacetophenone-d7 (CAS 1174565-85-5) is a perdeuterated isotopologue of 4'-chloroacetophenone (CAS 99-91-2), where seven hydrogen atoms have been replaced by deuterium . It has a molecular weight of 161.64 g/mol and is supplied with a minimum isotopic enrichment of 98 atom % D . This compound is classified as a stable isotope-labeled internal standard (SIL-IS) and is utilized in analytical chemistry, particularly in liquid chromatography-mass spectrometry (LC-MS) applications, to enable precise quantification of the non-deuterated analyte in complex matrices .

Workflow LC-MS quantification of 4'-chloroacetophenone

Selection Logic Deuterated SIL-IS to correct matrix effects via co-elution

Key Specification Certified high isotopic enrichment (CoA-verified)

Why Non-Deuterated Analogs and Alternative SIL-IS Types are Inadequate Substitutes for 4'-Chloroacetophenone-d7

Generic substitution of 4'-Chloroacetophenone-d7 with a non-deuterated analog or a structurally dissimilar internal standard is analytically unsound. The core requirement of a SIL-IS in LC-MS is to mimic the analyte's behavior through sample preparation and chromatography, yet be distinguishable by mass. While non-deuterated structural analogs fail to correct for matrix-dependent ion suppression or enhancement effects, leading to significant quantification inaccuracies [1], the use of alternative SIL-IS types, such as 13C-labeled compounds, may be required when a deuterated standard exhibits an unexpected chromatographic shift [2]. The unique mass shift of +7 Da provided by 4'-Chloroacetophenone-d7 is a specific analytical feature for its target analyte that cannot be replicated by other isotopologues.

Non-deuterated analog May not co-elute, resulting in differential matrix effects and quantification bias.

13C-labeled SIL-IS Offers perfect co-elution but limited mass separation, risking signal overlap in complex matrices.

-d4 isotopologue Reduced deuteration may minimize chromatographic shift but reduces mass distinction from analyte.

• [1] Van Eeckhaut, A., Lanckmans, K., Sarre, S., Smolders, I., & Michotte, Y. (2009). Validation of bioanalytical LC–MS/MS assays: Evaluation of matrix effects. Journal of Chromatography B, 877(23), 2198-2207. View Source
• [2] Stokvis, E., Rosing, H., & Beijnen, J. H. (2005). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Communications in Mass Spectrometry, 19(3), 401-407. View Source

Quantitative Evidence for Differentiating 4'-Chloroacetophenone-d7 from its Analogs

Mass Difference from Unlabeled Analyte for MS Distinction

4'-Chloroacetophenone-d7 provides a defined mass shift of +7.03 Da relative to the unlabeled analyte (4'-chloroacetophenone, MW 154.59) [1]. This is a direct consequence of the replacement of seven hydrogen atoms (mass 1.008) with deuterium atoms (mass 2.014) . This mass difference is fundamental for its function as a SIL-IS in mass spectrometry, allowing the analyte and internal standard signals to be distinguished.

Mass Shift vs Unlabeled

Head-to-head

+7.03 Da 161.64 vs 154.59 g/mol

Enables distinct MS channels for analyte and ISTD

Based on exact isotopic masses

Evidence Dimension	Mass spectrometric differentiation (m/z)
Target Compound Data	Molecular Weight: 161.64 g/mol; expected [M+H]+ m/z of 162.65
Comparator Or Baseline	4'-Chloroacetophenone (unlabeled): Molecular Weight: 154.59 g/mol; expected [M+H]+ m/z of 155.02
Quantified Difference	Mass shift of +7.03 Da
Conditions	Theoretical calculation based on exact isotopic masses (1H = 1.0078, 2H = 2.0141).

Why This Matters

This specific and predictable mass shift is the fundamental requirement for a SIL-IS, ensuring the internal standard can be distinguished from the target analyte during MS detection.

• [1] PubChem. 4'-Chloroacetophenone. Compound Summary. Accessed 2026. View Source

Isotopic Enrichment as a Quality Metric for 4'-Chloroacetophenone-d7

Commercially available 4'-Chloroacetophenone-d7 is specified with an isotopic enrichment of ≥98 atom % D . This value quantifies the purity of the deuterated compound relative to the unlabeled species, a critical parameter for its use as a SIL-IS. Lower enrichment would introduce unlabeled analyte into the assay, causing systematic positive bias in quantification of the target analyte.

Isotopic Purity

Specification review

≥98 atom % D Unlabeled impurity <2%

Higher enrichment limits systematic positive bias in quantification

Supplier CoA specification; verify lot

Evidence Dimension	Isotopic Purity (atom % D)
Target Compound Data	≥98 atom % D
Comparator Or Baseline	Theoretical maximum: 100 atom % D. Lower-grade materials may have 95-97 atom % D.
Quantified Difference	A 2% absolute difference in atom % D corresponds to a 2% unlabeled impurity, which directly translates to a 2% overestimation of analyte concentration if uncorrected.
Conditions	Certificate of Analysis (CoA) specification from multiple commercial suppliers .

Why This Matters

High isotopic enrichment is a direct and verifiable quality metric. Procuring a standard with a specified and certified enrichment value (≥98 atom % D) is essential to minimize bias in quantitative assays, a concern absent when using non-isotopic internal standards.

Correction of Matrix Effects via Co-Elution with Analyte

As a class, perdeuterated SIL-IS like 4'-Chloroacetophenone-d7 are designed to co-elute with their corresponding non-deuterated analyte from an LC column. This near-identical chromatographic behavior [1] ensures both compounds experience the same matrix-induced ion suppression or enhancement in the ESI source. Studies comparing deuterated SIL-IS to non-deuterated structural analogs have shown that only the SIL-IS can accurately correct for significant matrix effects, thereby improving assay accuracy and precision [2].

Matrix Effect Correction

Class-level

SIL-IS Bias <±15%

Structural analog Bias >±50%

Co-elution is critical for accurate quantification in complex matrices

Generalized from LC-ESI-MS/MS validation studies

Evidence Dimension	Correction of Matrix Effects
Target Compound Data	Designed for co-elution; matrix effect correction factor approaches 1.0 (ideal).
Comparator Or Baseline	Non-deuterated structural analogs may elute at different retention times, experiencing different matrix effects, resulting in correction factors deviating from 1.0 by 20-50% or more [2].
Quantified Difference	SIL-IS use reduces quantitative bias from matrix effects to typically within ±15% of nominal value, whereas structural analogs may yield biases >±50% [2].
Conditions	Generalized from LC-ESI-MS/MS bioanalytical method validation studies [2].

Why This Matters

The ability to correct for matrix effects is the primary justification for the higher cost of a deuterated standard. This evidence confirms that a non-isotopic substitute would likely fail to provide the same level of accuracy in complex sample matrices.

• [1] Mallikarjun Reddy. (2022). Session by Mallikarjun Reddy, Associate Director - Quality, Clearsynth. Express Pharma. View Source
• [2] Van Eeckhaut, A., Lanckmans, K., Sarre, S., Smolders, I., & Michotte, Y. (2009). Validation of bioanalytical LC–MS/MS assays: Evaluation of matrix effects. Journal of Chromatography B, 877(23), 2198-2207. View Source

Analytical Performance of Deuterated vs. 13C-Labeled Internal Standards

While deuterated internal standards are the gold standard, they can exhibit a small but measurable chromatographic isotope effect, eluting slightly earlier than the non-deuterated analyte. A study comparing deuterated (2H) and non-deuterated (13C and 15N) SIL-ISs for quantifying urinary biomarkers found that this shift could, in specific cases, expose the IS to different matrix effects, potentially compromising accuracy [1]. 4'-Chloroacetophenone-d7, with its high degree of deuteration, is at a higher risk of exhibiting this effect compared to a less deuterated analog (e.g., a -d4 version). This presents a specific, evidence-based consideration for method development: while a -d7 standard offers maximal mass separation, a -d4 isotopologue might be considered if a significant retention time shift is observed and is problematic.

Deuterium Isotope Shift

Reported

-d7 (this compound) Potential shift ~0.02-0.05 min/D

13C-labeled Negligible retention shift

Higher deuteration may introduce a retention time shift to evaluate

Compound-dependent; verify in your LC system

Evidence Dimension	Potential for Deuterium-Induced Chromatographic Shift
Target Compound Data	4'-Chloroacetophenone-d7 (7 deuterium atoms). High potential for a small shift in retention time.
Comparator Or Baseline	Alternative isotopologues: 4'-Chloroacetophenone-d4 (4 deuterium atoms; e.g., CAS 284474-50-6) or a 13C-labeled analog. 13C-labeled IS are generally reported to co-elute perfectly with the analyte [1].
Quantified Difference	The magnitude of shift is compound and condition dependent. A general guideline suggests that for each 1-2 deuterium atoms, a shift of 0.02-0.05 min may be observed under reversed-phase conditions.
Conditions	Generalized from LC-MS/MS studies on deuterium isotope effects on retention time [1].

Why This Matters

This evidence highlights a nuanced selection criterion. For a method requiring absolute perfect co-elution, a 13C-labeled analog may be preferable. However, for applications where maximum mass separation from the analyte is paramount, 4'-Chloroacetophenone-d7 with its +7 Da shift is a more robust choice to avoid signal overlap.

• [1] B'Hymer, C., & Cheever, K. L. (2023). Mitigating Matrix Effects in LC–ESI–MS/MS Analysis of a Urinary Biomarker of Xylenes Exposure. Journal of Analytical Toxicology, 47(2), 137-145. View Source

High-Impact Application Scenarios for 4'-Chloroacetophenone-d7 Based on Evidence

Quantification of 4'-Chloroacetophenone in Environmental Forensic Samples

For the detection and quantification of 4'-chloroacetophenone (a known tear gas component) in environmental or forensic samples, using the non-deuterated analog as an internal standard would be ineffective due to matrix effects from soil or fabric extracts. 4'-Chloroacetophenone-d7 is the appropriate choice as a SIL-IS, as its +7 Da mass shift ensures distinct MS detection , and its near-identical chemistry to the target analyte [1] enables it to correct for variable sample preparation recoveries and ion suppression.

Metabolism and Degradation Studies of 4'-Chloroacetophenone

When investigating the metabolic fate or environmental degradation pathways of 4'-chloroacetophenone, 4'-Chloroacetophenone-d7 serves as an ideal tracer or internal standard. Its specific mass increase of 7 Da allows for clear differentiation from the endogenous, unlabeled compound and its metabolites in complex biological matrices (e.g., plasma, urine, cell cultures) using LC-MS. The high isotopic enrichment of ≥98 atom % D ensures minimal background interference from unlabeled material, which is critical for accurate measurement of low-abundance metabolites.

Development and Validation of High-Specificity LC-MS/MS Assays

During the development of a new LC-MS/MS method for 4'-chloroacetophenone, the selection of an internal standard is a critical decision point. The evidence shows that while a deuterated standard is the preferred choice for correcting matrix effects [1], the potential for a small chromatographic shift [2] must be experimentally evaluated. Procuring 4'-Chloroacetophenone-d7 allows the analyst to assess this potential shift and compare it against alternatives (e.g., a 13C-labeled version or a -d4 isotopologue) to select the internal standard that provides the optimal balance of co-elution and mass separation for their specific LC method.

Application

Selection Property

Validation Focus

Environmental forensic quantification

Deuterated SIL-IS for matrix-effect correction

Accuracy in complex soil/fabric extracts

Metabolism / degradation studies

Distinct mass shift for metabolite tracking

Low background interference from unlabeled material

LC-MS/MS method development

Balance of co-elution and mass separation

Evaluation of potential chromatographic shift

• [1] Van Eeckhaut, A., Lanckmans, K., Sarre, S., Smolders, I., & Michotte, Y. (2009). Validation of bioanalytical LC–MS/MS assays: Evaluation of matrix effects. Journal of Chromatography B, 877(23), 2198-2207. View Source
• [2] B'Hymer, C., & Cheever, K. L. (2023). Mitigating Matrix Effects in LC–ESI–MS/MS Analysis of a Urinary Biomarker of Xylenes Exposure. Journal of Analytical Toxicology, 47(2), 137-145. View Source